![molecular formula C21H23F3N2O B5665700 N-methyl-4-piperidin-3-yl-N-[3-(trifluoromethyl)benzyl]benzamide](/img/structure/B5665700.png)
N-methyl-4-piperidin-3-yl-N-[3-(trifluoromethyl)benzyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related N-methyl-4-piperidinyl benzamides typically involves multi-step chemical processes. For example, Gawell (2003) describes the synthesis of a δ opioid receptor agonist via aryllithium reaction with carbon-14 labeled CO2, showcasing a method that could be adapted for our target compound (Gawell, 2003). Similarly, the synthesis of piperidine derivatives with anti-acetylcholinesterase activity by Sugimoto et al. (1990) involves the introduction of a bulky moiety to increase activity, a strategy that may be relevant for synthesizing N-methyl-4-piperidin-3-yl-N-[3-(trifluoromethyl)benzyl]benzamide (Sugimoto et al., 1990).
Molecular Structure Analysis
Molecular interaction studies, such as those conducted by Shim et al. (2002) on cannabinoid receptor antagonists, provide insights into conformational analysis and molecular docking that are critical for understanding the molecular structure of N-methyl-4-piperidin-3-yl-N-[3-(trifluoromethyl)benzyl]benzamide. These studies help elucidate the compound's binding interactions and conformational preferences, which are essential for its biological activity (Shim et al., 2002).
Chemical Reactions and Properties
Research on similar benzamides has shown a variety of chemical reactions and properties that could be extrapolated to N-methyl-4-piperidin-3-yl-N-[3-(trifluoromethyl)benzyl]benzamide. For instance, the preparation and characterization of benzamide derivatives by Bi (2014) reveal insights into potential reactions and structural characteristics relevant to our compound of interest (Bi, 2014).
Physical Properties Analysis
The study of physical properties such as solubility, melting point, and crystalline structure is crucial for the development and application of chemical compounds. Nesterov et al. (2003) provide an example of how structural characterization, including X-ray crystallography, can offer valuable information on the physical properties of benzamides, which may be applicable to our target compound (Nesterov et al., 2003).
Chemical Properties Analysis
The chemical behavior, including reactivity and stability, of N-methyl-4-piperidin-3-yl-N-[3-(trifluoromethyl)benzyl]benzamide, can be inferred from studies on similar compounds. For example, the synthesis and bioactivity study of benzamides by Khatiwora et al. (2013) provide insights into the compound's chemical stability and reactivity under various conditions (Khatiwora et al., 2013).
properties
IUPAC Name |
N-methyl-4-piperidin-3-yl-N-[[3-(trifluoromethyl)phenyl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23F3N2O/c1-26(14-15-4-2-6-19(12-15)21(22,23)24)20(27)17-9-7-16(8-10-17)18-5-3-11-25-13-18/h2,4,6-10,12,18,25H,3,5,11,13-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGPDZQKUNCRUPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC(=CC=C1)C(F)(F)F)C(=O)C2=CC=C(C=C2)C3CCCNC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23F3N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.